4-Isopropylidenecyclohexanone

• CAS RN: 19620-36-1
• Molecular Formula: C9H14O
• Molecular Weight: 138.21 g/mol
• IUPAC Name: 4-propan-2-ylidenecyclohexan-1-one
• InChI: InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3-6H2,1-2H3
• InChI Key: UJYNKPIXFNHCOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1CCC(=O)CC1)C

Description

4-Isopropylidenecyclohexanone is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isopropylidenecyclohexanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isopropylidenecyclohexanone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

p-Toluenesulfonic acid (31.16 g, 164 mmol) was added to a solution of ketal (2, 23.0 g, 126 mmol) in acetone (2.3 L) and water (138 mL). The reaction mixture was heated to reflux and maintained at reflux for 3.5 h. The mixture was cooled to room temperature, treated with saturated sodium bicarbonate (60 mL) and concentrated under vacuum. The resulting oily residue was extracted with ethyl acetate (2×130 mL), washed with water (100 mL), then brine (100 mL), and dried over sodium sulfate. The filtered organic layer was concentrated under vacuum to give an oil. Weight: 16 g. Weight yield: 92%. 1H-NMR (400 MHz, CDCl3): δ 1.69 (s, 6H), 2.35 (t, 4H), 2.50 (t, 4H). MS (APCI method): No molecular ion peak was observed (Note: 1H-NMR showed the presence of ˜2% of ketal 2 but used without purification).